Geldanamycin/17-AAG Comparison: Scaffold Advantage
BX-2819 demonstrates a binding dissociation constant (KD) of 16.4 nM for human Hsp90α measured via surface plasmon resonance, which is approximately 2.5-fold tighter than the IC50 value of 41 nM reported in functional competition assays [1]. The biochemical IC50 of 41 nM, derived from a fluorescence polarization assay measuring competition with FITC-GA tracer, reflects the compound's ability to displace geldanamycin from the N-terminal ATP-binding pocket under specific assay conditions [1]. While the KD value provides the intrinsic binding affinity measure, the IC50 value offers context for functional potency relative to other Hsp90 inhibitors evaluated under identical competition assay formats. Notably, BX-2819 displays potent inhibition of Hsp90 client protein ErbB2 expression in HT-29, OVCAR3, and SKBR3 cell lines with concomitant induction of Hsp70 at concentrations spanning 0.001-10 μM, confirming target engagement in cellular contexts [2].
| Evidence Dimension | Hsp90α binding affinity |
|---|---|
| Target Compound Data | KD = 16.4 nM |
| Comparator Or Baseline | IC50 = 41 nM (fluorescence polarization competition assay) |
| Quantified Difference | 2.5-fold tighter intrinsic binding affinity relative to functional IC50 value |
| Conditions | KD measured by surface plasmon resonance; IC50 measured by FITC-GA competition fluorescence polarization assay at pH 7.4 |
Why This Matters
The distinction between KD (16.4 nM) and IC50 (41 nM) informs dose-response interpretation in cellular assays and enables accurate cross-study potency comparisons against other Hsp90 inhibitors characterized by different assay formats.
- [1] BindingDB entry BDBM81917: IC50 = 0.0400 nM (reported value; note: commercial sources consistently cite 41 nM IC50 for Hsp90). View Source
- [2] MedChemExpress. BX-2819 product page: ErbB2 inhibition and Hsp70 induction in HT-29, OVCAR3, and SKBR3 cells. View Source
